3-(4'-Methyl[1,1'-biphenyl]-4-yl)propyl selenocyanate
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Description
3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate is an organoselenium compound that has garnered interest due to its potential applications in various fields, including chemistry, biology, and medicine. The compound features a selenocyanate group attached to a biphenyl structure, which imparts unique chemical and biological properties.
Properties
CAS No. |
919488-41-8 |
|---|---|
Molecular Formula |
C17H17NSe |
Molecular Weight |
314.3 g/mol |
IUPAC Name |
3-[4-(4-methylphenyl)phenyl]propyl selenocyanate |
InChI |
InChI=1S/C17H17NSe/c1-14-4-8-16(9-5-14)17-10-6-15(7-11-17)3-2-12-19-13-18/h4-11H,2-3,12H2,1H3 |
InChI Key |
JMYWJJKPQXGULH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C(C=C2)CCC[Se]C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate typically involves the reaction of 4’-methyl[1,1’-biphenyl]-4-ylpropyl bromide with potassium selenocyanate. The reaction is carried out in an appropriate solvent, such as dimethylformamide, under reflux conditions. The reaction proceeds via nucleophilic substitution, where the bromide group is replaced by the selenocyanate group.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate undergoes various chemical reactions, including:
Oxidation: The selenocyanate group can be oxidized to form seleninic acid derivatives.
Reduction: The compound can be reduced to form selenol derivatives.
Substitution: The selenocyanate group can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Nucleophiles like amines or thiols in the presence of a base can facilitate substitution reactions.
Major Products Formed
Oxidation: Seleninic acid derivatives.
Reduction: Selenol derivatives.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis for introducing selenium-containing functional groups.
Biology: Studied for its potential antioxidant properties and ability to modulate redox processes.
Medicine: Investigated for its anticancer and chemopreventive activities. The compound has shown potential in inhibiting tumor growth and enhancing antioxidant levels in biological systems.
Industry: Utilized in the development of novel materials with unique electronic and optical properties.
Mechanism of Action
The mechanism of action of 3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate involves its interaction with cellular redox systems. The selenocyanate group can undergo redox cycling, generating reactive oxygen species (ROS) that can induce apoptosis in cancer cells. Additionally, the compound can enhance the activity of antioxidant enzymes such as glutathione peroxidase, thereby protecting cells from oxidative damage.
Comparison with Similar Compounds
Similar Compounds
- Benzyl selenocyanate
- p-Xylene selenocyanate
- 1,4-Phenylenebis(methylene)selenocyanate
Uniqueness
3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate is unique due to its biphenyl structure, which imparts distinct electronic and steric properties. This structural feature can influence its reactivity and biological activity, making it a valuable compound for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
